2-Methyl-5-(sulfanylmethyl)phenol

• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• IUPAC Name: 2-methyl-5-(sulfanylmethyl)phenol
• InChI: InChI=1S/C8H10OS/c1-6-2-3-7(5-10)4-8(6)9/h2-4,9-10H,5H2,1H3
• InChI Key: GZQHQVQJVGIUMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CS)O

Description

The compound "2-Methyl-5-(sulfanylmethyl)phenol" is a phenolic derivative featuring a methyl group at the 2-position and a sulfanylmethyl (-CH₂SH) group at the 5-position of the benzene ring. Instead, structurally related phenolic compounds, such as carvacrol (2-methyl-5-(1-methylethyl)phenol) and thymol (2-isopropyl-5-methylphenol), are extensively studied. These isomers differ in the placement of their substituents and exhibit distinct biological and physicochemical properties. For the purpose of this analysis, we will focus on carvacrol (referred to in multiple sources) and compare it with analogous phenolic compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(sulfanylmethyl)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of a suitable aryl halide with a nucleophile under basic conditions . The reaction typically requires a strong base such as sodium hydroxide or potassium hydroxide to facilitate the substitution process.

Industrial Production Methods

Industrial production of 2-Methyl-5-(sulfanylmethyl)phenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification steps such as distillation or recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(sulfanylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction of the phenolic group can yield hydroquinones using reducing agents like sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the hydroxyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide

Reduction: Sodium borohydride

Substitution: Electrophiles such as halogens, nitrating agents, and sulfonating agents

Major Products Formed

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Halogenated, nitrated, or sulfonated phenols

Scientific Research Applications

2-Methyl-5-(sulfanylmethyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(sulfanylmethyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic group can participate in hydrogen bonding and electron transfer reactions, influencing various biochemical pathways . Additionally, the sulfanylmethyl group can modulate the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Key Findings :

• Both compounds exhibit antimicrobial and antioxidant properties, but carvacrol shows superior efficacy against Candida albicans and antibiotic-resistant bacteria .
• Thymol is more commonly used in food flavoring, while carvacrol is prioritized in active food packaging due to its stability in polymer matrices .

Comparison with 2-Methyl-5-(trifluoromethyl)phenol

This fluorinated derivative replaces the isopropyl group with a trifluoromethyl (-CF₃) group, significantly altering its properties (Table 2).

Property	Carvacrol	2-Methyl-5-(trifluoromethyl)phenol	Reference
Molecular Weight	150.22 g/mol	176.13 g/mol
Bioactivity	Antimicrobial, antioxidant	Potential antimicrobial/antifungal
Applications	Food preservatives, packaging	Pharmaceuticals, agrochemicals
Synthetic Accessibility	Naturally abundant in oregano	Requires specialized synthesis

Key Findings :

• Limited natural occurrence necessitates synthetic production, increasing costs compared to carvacrol .

Comparison with 2-Methyl-5-(1,2,2-trimethylcyclopentyl)phenol

This compound, identified in Arnebia nobilis root extracts, features a bulky cyclopentyl substituent (Table 3).

Property	Carvacrol	2-Methyl-5-(1,2,2-trimethylcyclopentyl)phenol	Reference
Molecular Weight	150.22 g/mol	232.37 g/mol
Anticancer Activity	Moderate	High (binding affinity: −7.4 to −9.2 kcal/mol)
Natural Source	Oregano, thyme	Arnebia nobilis roots
Therapeutic Use	Antimicrobial	Hepatocellular carcinoma targeting

Key Findings :

• The cyclopentyl group enhances steric bulk, improving binding to cancer-related receptors like iNOS .
• Unlike carvacrol, this compound violates Lipinski’s rule, limiting its drug-likeness without structural modification .

Comparison with 2-Methyl-5-(propan-2-yl)phenol Derivatives

Ether and ester derivatives of carvacrol have been synthesized to enhance bioactivity (Table 4).

Derivative	Antibacterial Efficacy	Structure-Activity Relationship	Reference
Carvacrol Esters	Higher potency than parent	Aliphatic chains improve membrane disruption
Carvacrol Ethers	Moderate activity	Aromatic moieties enhance stability
Parent Carvacrol	Baseline activity	Natural monoterpene with inherent volatility

Key Findings :

• Esters with carboxylic groups or aromatic sidechains show 2–3x higher antibacterial activity against Bacillus species .